2-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N'-[(E)-(3-phenoxyphenyl)methylidene]acetohydrazide

Specification

• Molecular Formula: C29H23ClN4O2S
• Molecular Weight: 527.0 g/mol
• IUPAC Name: 2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]sulfanyl-N-[(E)-(3-phenoxyphenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C29H23ClN4O2S/c30-23-15-13-21(14-16-23)19-34-27-12-5-4-11-26(27)32-29(34)37-20-28(35)33-31-18-22-7-6-10-25(17-22)36-24-8-2-1-3-9-24/h1-18H,19-20H2,(H,33,35)/b31-18+
• Standard InChI Key: LSOPKGWPGIKGPE-FDAWAROLSA-N
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)/C=N/NC(=O)CSC3=NC4=CC=CC=C4N3CC5=CC=C(C=C5)Cl
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C=NNC(=O)CSC3=NC4=CC=CC=C4N3CC5=CC=C(C=C5)Cl

Introduction

2-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N'-[(E)-(3-phenoxyphenyl)methylidene]acetohydrazide is a complex organic compound featuring a benzimidazole core, a sulfanyl group, and a phenoxyphenyl moiety. This compound is of interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties. The benzimidazole ring is known for its interaction with various biological targets, which could lead to therapeutic effects.

Synthesis

The synthesis of this compound typically involves several steps:

• Preparation of the Benzimidazole Core: This involves the condensation of o-phenylenediamine with formic acid.

• Introduction of the Sulfanyl Group: This step often involves the reaction of 4-chlorobenzyl derivatives with thiol compounds.

• Construction of the Hydrazide Linkage: This is achieved by condensing the benzimidazole derivative with appropriate aldehydes in the presence of hydrazine derivatives.

Biological Activities

Compounds with similar structures have shown significant biological activities, including:

• Antimicrobial Activity: Benzimidazole derivatives have been found to exhibit potent antimicrobial effects against both Gram-positive and Gram-negative bacteria, as well as fungi.

• Anticancer Activity: These compounds can inhibit cell proliferation in cancer cell lines, indicating potential anticancer properties.

Spectroscopic Characterization

The structural confirmation of such compounds typically involves spectroscopic techniques like NMR, IR, and mass spectrometry. For instance, IR spectra may show absorption bands corresponding to NH, C=N, and aromatic CH stretching.

Potential Applications

Given its structural complexity and potential biological activities, 2-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N'-[(E)-(3-phenoxyphenyl)methylidene]acetohydrazide could find applications in:

• Pharmacology: As a potential lead compound for drug development.

• Material Science: Due to its unique chemical properties.

Research Findings

Compound Feature	Description
Molecular Formula	C29H23ClN4O2S
Molecular Weight	Approximately 438.9 g/mol
Benzimidazole Moiety	Known for biological activity
Sulfanyl Group	Contributes to chemical reactivity
Phenoxyphenyl Moiety	Enhances biological interactions